Cas no 91099-82-0 (Methyl 5-bromo-2-hydroxy-3-propionylbenzoate)

• Product Name: Methyl 5-bromo-2-hydroxy-3-propionylbenzoate
• CAS No: 91099-82-0
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• MDL: MFCD01411506
• CID: 1056454
• Update Time: 2025-06-08

Methyl 5-bromo-2-hydroxy-3-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-hydroxy-3-propionylbenzoate
• 5-bromo-2-hydroxy-3-(1-oxopropyl)Benzoic acid methyl ester
• methyl 5-bromo-3-propionylsalicylate

• MDL： MFCD01411506
• Inchi： 1S/C11H11BrO4/c1-3-9(13)7-4-6(12)5-8(10(7)14)11(15)16-2/h4-5,14H,3H2,1-2H3
• InChI Key： GTPSIHWNAJWDBU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(=C(C=1)C(CC)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on Methyl 5-bromo-2-hydroxy-3-propionylbenzoate

Comprehensive Overview of Methyl 5-bromo-2-hydroxy-3-propionylbenzoate (CAS No. 91099-82-0): Properties, Applications, and Industry Insights

Methyl 5-bromo-2-hydroxy-3-propionylbenzoate (CAS No. 91099-82-0) is a specialized organic compound with a unique molecular structure, combining a benzoate ester framework with bromo, hydroxy, and propionyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its CAS number 91099-82-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and supply chains.

The growing demand for Methyl 5-bromo-2-hydroxy-3-propionylbenzoate aligns with trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional reagents. Recent studies highlight its role in catalysis and bioconjugation, addressing common search queries like "efficient bromination methods" or "ester derivatives in drug design." The compound’s solubility in polar solvents (e.g., DMSO, methanol) and stability under controlled conditions make it suitable for high-throughput screening applications.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity of CAS 91099-82-0, a frequent concern among quality control professionals. Discussions on platforms like ResearchGate often focus on optimizing its synthesis to minimize byproducts—a topic mirrored in searches for "cost-effective benzoate derivatives." Additionally, its melting point (reported between 120–125°C) and spectral data (e.g., IR peaks at 1720 cm^-1 for C=O) are key identifiers for lab verification.

In the context of intellectual property, patents involving Methyl 5-bromo-2-hydroxy-3-propionylbenzoate often cite its utility in photodynamic therapy or polymer stabilization, reflecting broader interest in material science innovations. SEO-optimized phrases like "bromo-substituted benzoate applications" or "propionyl group reactivity" resonate with academic and industrial audiences exploring niche chemical functionalities.

Future prospects for CAS 91099-82-0 include its potential in biodegradable materials and targeted drug delivery systems, areas frequently queried in AI-driven research tools. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains a priority for manufacturers, underscoring the need for transparent documentation of this compound’s toxicological profile and environmental impact.